Cas no 587006-52-8 (8-benzyl(methyl)amino-1-(2-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-benzyl(methyl)amino-1-(2-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 587006-52-8
• MF: C₂₂H₂₂ClN₅O₂
• MW: 423.895383358002
• CID: 6251006
• PubChem ID: 3743020
• Update Time: 2025-10-29

8-benzyl(methyl)amino-1-(2-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-benzyl(methyl)amino-1-(2-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• AKOS005683476
• 8-[benzyl(methyl)amino]-1-[(2-chlorophenyl)methyl]-3,7-dimethylpurine-2,6-dione
• AB01305656-01
• NCGC00307869-01
• VU0607827-1
• 587006-52-8
• F3260-0481
• 8-(benzyl(methyl)amino)-1-(2-chlorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• Inchi： 1S/C22H22ClN5O2/c1-25(13-15-9-5-4-6-10-15)21-24-19-18(26(21)2)20(29)28(22(30)27(19)3)14-16-11-7-8-12-17(16)23/h4-12H,13-14H2,1-3H3
• InChI Key： WVCZYLORZDHQGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(N(C)C2=C(C1=O)N(C)C(=N2)N(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 423.1462027g/mol
• Monoisotopic Mass: 423.1462027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.7Ų

Additional information on 8-benzyl(methyl)amino-1-(2-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 8-Benzyl(methyl)amino-1-(2-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 587006-52-8)

The compound 8-benzyl(methyl)amino-1-(2-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 587006-52-8) is a structurally complex purine derivative with significant potential in pharmaceutical research. Its unique molecular framework, featuring a purine-2,6-dione core substituted with benzyl(methyl)amino and 2-chlorophenyl groups, has garnered attention for its possible applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for purine-based compounds has surged due to their role in modulating biological processes such as cell signaling and enzyme inhibition. The 8-benzyl(methyl)amino substitution in this compound is a key feature, as it may enhance binding affinity to target proteins. Meanwhile, the 2-chlorophenyl moiety could contribute to improved metabolic stability, a critical factor in drug design. These attributes align with current trends in precision medicine and personalized therapeutics, making this compound a subject of intense study.

From a synthetic chemistry perspective, the preparation of 8-benzyl(methyl)amino-1-(2-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step reactions, including N-alkylation and cyclization strategies. The purine scaffold is known for its versatility, allowing modifications that can fine-tune pharmacological properties. This adaptability is crucial for addressing challenges in bioavailability and target selectivity, which are frequently discussed in modern medicinal chemistry forums.

The compound’s potential applications extend to areas like neurodegenerative disease research and inflammatory response modulation. For instance, its interaction with adenosine receptors could pave the way for new treatments for conditions such as Parkinson’s disease or chronic inflammation. These connections to high-impact research areas explain why queries like "purine derivatives in neurology" or "CAS 587006-52-8 applications" are increasingly common in academic and industry searches.

Quality control and characterization of 587006-52-8 rely on advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound’s purity and confirm its structural integrity, which is essential for reproducible research outcomes. As the scientific community emphasizes data reproducibility and transparency, proper documentation of these analyses is paramount.

In summary, 8-benzyl(methyl)amino-1-(2-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a promising candidate for further investigation. Its intricate design and relevance to contemporary drug discovery trends highlight its value in both academic and industrial settings. Future studies may explore its mechanism of action and therapeutic efficacy, addressing unmet medical needs in a rapidly evolving healthcare landscape.